2,6,10,15,19,23-Hexamethyl-2,6,14,18,22-tetracosapentaene-10,11-diol

• CAS RN: 153650-82-9
• Molecular Formula: C30H52O2
• Molecular Weight: 444.7 g/mol
• IUPAC Name: 2,6,10,15,19,23-hexamethyltetracosa-2,6,14,18,22-pentaene-10,11-diol
• InChI: InChI=1S/C30H52O2/c1-24(2)14-9-16-26(5)18-11-19-27(6)20-12-22-29(31)30(8,32)23-13-21-28(7)17-10-15-25(3)4/h14-15,18,20-21,29,31-32H,9-13,16-17,19,22-23H2,1-8H3
• InChI Key: DKVIPPGREJURCX-UHFFFAOYSA-N
• SMILES: CC(=CCCC(=CCCC(=CCCC(C(C)(CCC=C(C)CCC=C(C)C)O)O)C)C)C
• synonyms: 2,6,10,15,19,23-Hexamethyl-2,6,14,18,22-tetracosapentaene-10,11-diol

Description

2,6,10,15,19,23-Hexamethyl-2,6,14,18,22-tetracosapentaene-10,11-diol, also known as alpha-tocopherol, is a type of vitamin E that is essential for human health. It is a potent antioxidant that can protect cells from damage caused by free radicals. Alpha-tocopherol has been extensively studied for its biochemical and physiological effects, and its potential applications in scientific research.

Mechanism Of Action

Alpha-tocopherol exerts its antioxidant effects by scavenging free radicals and preventing lipid peroxidation. It can also regenerate other antioxidants, such as vitamin C, and enhance their antioxidant activity. Alpha-tocopherol can also modulate gene expression and signal transduction pathways, which may contribute to its health benefits.

Biochemical And Physiological Effects

Alpha-tocopherol has several biochemical and physiological effects that are important for human health. It can improve immune function, reduce inflammation, and enhance vascular function. Alpha-tocopherol can also improve lipid metabolism and prevent the development of atherosclerosis. It has been shown to improve cognitive function and reduce the risk of Alzheimer's disease.

Advantages And Limitations For Lab Experiments

Alpha-tocopherol has several advantages for lab experiments. It is readily available and relatively inexpensive. It is also safe and well-tolerated, with few reported side effects. However, 2,6,10,15,19,23-Hexamethyl-2,6,14,18,22-tetracosapentaene-10,11-diolerol has some limitations for lab experiments. It is a fat-soluble vitamin, which can make it difficult to work with in aqueous solutions. It can also be susceptible to oxidation, which can affect its stability and activity.

Future Directions

There are several future directions for research on 2,6,10,15,19,23-Hexamethyl-2,6,14,18,22-tetracosapentaene-10,11-diolerol. One area of interest is its potential role in preventing and treating neurodegenerative diseases, such as Alzheimer's disease. Another area of interest is its potential role in preventing and treating metabolic disorders, such as diabetes and obesity. Further research is also needed to better understand the mechanisms of action of 2,6,10,15,19,23-Hexamethyl-2,6,14,18,22-tetracosapentaene-10,11-diolerol and its interactions with other antioxidants and nutrients.
In conclusion, 2,6,10,15,19,23-Hexamethyl-2,6,14,18,22-tetracosapentaene-10,11-diolerol is a potent antioxidant that has been extensively studied for its biochemical and physiological effects. It has potential applications in scientific research for its ability to protect cells from oxidative stress and prevent DNA damage. Further research is needed to fully understand the mechanisms of action of 2,6,10,15,19,23-Hexamethyl-2,6,14,18,22-tetracosapentaene-10,11-diolerol and its potential role in preventing and treating various diseases.

Synthesis Methods

Alpha-tocopherol can be synthesized through several methods, including chemical synthesis and microbial fermentation. The chemical synthesis method involves the reaction of trimethylhydroquinone with isophytol, followed by several steps of oxidation and reduction. The microbial fermentation method involves the use of genetically modified bacteria to produce 2,6,10,15,19,23-Hexamethyl-2,6,14,18,22-tetracosapentaene-10,11-diolerol in large quantities.

Scientific Research Applications

Alpha-tocopherol has been widely used in scientific research for its antioxidant properties. It has been shown to protect cells from oxidative stress and prevent DNA damage. Alpha-tocopherol has also been studied for its potential role in preventing and treating various diseases, including cardiovascular disease, cancer, and Alzheimer's disease.